Cas no 1082766-37-7 (3-(3-Methylbenzyl)thio-1-propanamine)

• Product Name: 3-(3-Methylbenzyl)thio-1-propanamine
• CAS No: 1082766-37-7
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD11505318
• CID: 1185377
• PubChem ID: 29893197
• Update Time: 2025-11-01

3-(3-Methylbenzyl)thio-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methylphenyl)methylsulfanyl]propan-1-amine
• STK873725
• 3-[(3-methylbenzyl)sulfanyl]propan-1-amine
• CTK4A5946
• MolPort-008-324-023
• BBL003776
• AG-D-24488
• 3-[(3-METHYLBENZYL)THIO]-1-PROPANAMINE
• 3-[(3-methylbenzyl)thio]-1-propanamine(SALTDATA: FREE)
• AKOS000430557
• 1082766-37-7
• DTXSID60652004
• BS-36724
• CS-0329699
• MFCD11505318
• 3-{[(3-methylphenyl)methyl]sulfanyl}propan-1-amine
• 3-((3-Methylbenzyl)thio)propan-1-amine
• 3-(3-Methylbenzyl)thio-1-propanamine

• MDL： MFCD11505318
• Inchi： 1S/C11H17NS/c1-10-4-2-5-11(8-10)9-13-7-3-6-12/h2,4-5,8H,3,6-7,9,12H2,1H3
• InChI Key： YROVBQZVOWGWLG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)CCCN

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(3-Methylbenzyl)thio-1-propanamine

3-(3-Methylbenzyl)thio-1-propanamine: A Comprehensive Overview

3-(3-Methylbenzyl)thio-1-propanamine, with the CAS number 1082766-37-7, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

3-(3-Methylbenzyl)thio-1-propanamine is a small organic molecule characterized by a thioether linkage and an amine functional group. The presence of the thioether group imparts unique chemical properties to the molecule, making it a valuable scaffold for the design of novel bioactive compounds. The molecular formula of 3-(3-Methylbenzyl)thio-1-propanamine is C₁₂H₁₇NOS, with a molecular weight of approximately 227.34 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-methylbenzyl chloride with thiourea, followed by reduction and alkylation steps.

Synthesis Methods

The synthesis of 3-(3-Methylbenzyl)thio-1-propanamine has been extensively studied in the literature. One common approach involves the reaction of 3-methylbenzyl chloride with thiourea to form an intermediate thiourea derivative. This intermediate is then reduced using sodium borohydride to yield the corresponding thiol, which is subsequently alkylated with 1-bromopropane to produce the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalysts that minimize waste and improve yield.

Biological Activities

3-(3-Methylbenzyl)thio-1-propanamine has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits significant neuroprotective effects, which may be attributed to its ability to modulate neurotransmitter systems and reduce oxidative stress. In vitro experiments have demonstrated that 3-(3-Methylbenzyl)thio-1-propanamine can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of neurodegenerative diseases like Parkinson's disease and Alzheimer's disease.

Clinical Applications

The potential clinical applications of 3-(3-Methylbenzyl)thio-1-propanamine are currently being explored through various preclinical and early-stage clinical trials. Preliminary results from animal studies have shown that this compound can improve cognitive function and reduce neuroinflammation in models of Alzheimer's disease. Additionally, it has been found to have antidepressant-like effects in rodent models, suggesting its potential use in treating mood disorders. Clinical trials are ongoing to evaluate the safety and efficacy of 3-(3-Methylbenzyl)thio-1-propanamine in human subjects.

Toxicity and Safety Profile

The toxicity and safety profile of 3-(3-Methylbenzyl)thio-1-propanamine have been evaluated through a series of in vitro and in vivo studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new drug candidate, further research is needed to fully understand its long-term safety profile and potential side effects.

Conclusion

In conclusion, 3-(3-Methylbenzyl)thio-1-propanamine (CAS No. 1082766-37-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapies for CNS disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.